Cas no 871212-24-7 (4-[4-(2-Phenylethenesulfonyl)piperazine-1-carbonyl]-1,2-dihydroquinolin-2-one)

4-[4-(2-Phenylethenesulfonyl)piperazine-1-carbonyl]-1,2-dihydroquinolin-2-one is a specialized organic compound featuring a quinolin-2-one core linked to a phenyl ethenesulfonyl-substituted piperazine moiety. Its structural design combines a sulfonyl group for enhanced reactivity with a piperazine ring, offering versatility in synthetic applications. The compound’s conjugated system and electron-withdrawing sulfonyl group may facilitate interactions in medicinal chemistry or materials science, particularly in targeting specific biological pathways or as a building block for advanced polymers. Its well-defined molecular architecture ensures precise reactivity, making it suitable for research in drug discovery or functional materials. The compound’s stability and synthetic accessibility further underscore its utility in experimental and industrial settings.
4-[4-(2-Phenylethenesulfonyl)piperazine-1-carbonyl]-1,2-dihydroquinolin-2-one structure
871212-24-7 structure
Product Name:4-[4-(2-Phenylethenesulfonyl)piperazine-1-carbonyl]-1,2-dihydroquinolin-2-one
CAS No:871212-24-7
MF:C22H21N3O4S
MW:423.484843969345
CID:5970744
PubChem ID:16255647
Update Time:2025-06-12

4-[4-(2-Phenylethenesulfonyl)piperazine-1-carbonyl]-1,2-dihydroquinolin-2-one Chemical and Physical Properties

Names and Identifiers

    • EN300-26605628
    • Z104345822
    • 871212-24-7
    • 4-[4-(2-phenylethenesulfonyl)piperazine-1-carbonyl]-1,2-dihydroquinolin-2-one
    • 4-[4-(2-Phenylethenesulfonyl)piperazine-1-carbonyl]-1,2-dihydroquinolin-2-one
    • Inchi: 1S/C22H21N3O4S/c26-21-16-19(18-8-4-5-9-20(18)23-21)22(27)24-11-13-25(14-12-24)30(28,29)15-10-17-6-2-1-3-7-17/h1-10,15-16H,11-14H2,(H,23,26)/b15-10+
    • InChI Key: QMOMFLVYGAVCMO-XNTDXEJSSA-N
    • SMILES: S(/C=C/C1C=CC=CC=1)(N1CCN(C(C2=CC(NC3C=CC=CC2=3)=O)=O)CC1)(=O)=O

Computed Properties

  • Exact Mass: 423.12527733g/mol
  • Monoisotopic Mass: 423.12527733g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 4
  • Complexity: 816
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 95.2Ų

4-[4-(2-Phenylethenesulfonyl)piperazine-1-carbonyl]-1,2-dihydroquinolin-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26605628-0.05g
871212-24-7
0.05g
$212.0 2023-05-30
Enamine
EN300-26605284-0.05g
4-[4-(2-phenylethenesulfonyl)piperazine-1-carbonyl]-1,2-dihydroquinolin-2-one
871212-24-7 95.0%
0.05g
$212.0 2025-03-20

Additional information on 4-[4-(2-Phenylethenesulfonyl)piperazine-1-carbonyl]-1,2-dihydroquinolin-2-one

Comprehensive Overview of 4-[4-(2-Phenylethenesulfonyl)piperazine-1-carbonyl]-1,2-dihydroquinolin-2-one (CAS No. 871212-24-7)

The compound 4-[4-(2-Phenylethenesulfonyl)piperazine-1-carbonyl]-1,2-dihydroquinolin-2-one (CAS No. 871212-24-7) is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a piperazine moiety with a dihydroquinolin-2-one core, makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a kinase inhibitor or signal transduction modulator, aligning with current trends in targeted therapy and precision medicine.

One of the most intriguing aspects of this compound is its sulfonyl group, which enhances its binding affinity to specific biological targets. This feature has led to investigations into its role in cancer therapeutics, a hot topic in modern medical research. With the rise of AI-driven drug discovery, computational models have been employed to predict the interactions of 4-[4-(2-Phenylethenesulfonyl)piperazine-1-carbonyl]-1,2-dihydroquinolin-2-one with proteins, reducing the time and cost associated with traditional screening methods. Such advancements are particularly relevant given the growing demand for personalized medicine and orphan drug development.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step organic reactions, including sulfonylation and amide coupling. These processes are critical for achieving high purity and yield, which are essential for its application in high-throughput screening assays. The compound’s CAS No. 871212-24-7 serves as a unique identifier in chemical databases, facilitating its retrieval and study by researchers worldwide. Its molecular weight and solubility profile further contribute to its versatility in both in vitro and in vivo studies.

Another area of interest is the compound’s potential role in neurodegenerative disease research. Given the increasing prevalence of conditions like Alzheimer’s and Parkinson’s, scientists are keen to explore molecules that can modulate enzyme activity or protein aggregation. The dihydroquinolin-2-one scaffold, present in this compound, has been linked to neuroprotective effects in preliminary studies, making it a subject of ongoing investigation.

In addition to its biomedical applications, 4-[4-(2-Phenylethenesulfonyl)piperazine-1-carbonyl]-1,2-dihydroquinolin-2-one has also been examined for its physicochemical properties. Its stability under various pH conditions and thermal resistance are key factors in determining its suitability for formulation development. These characteristics are particularly relevant to the pharmaceutical industry, where drug delivery systems and excipient compatibility are critical considerations.

The compound’s structure-activity relationship (SAR) has also been a focal point for researchers. By modifying specific functional groups, such as the piperazine ring or the sulfonyl linker, scientists aim to optimize its bioactivity and reduce potential side effects. This approach aligns with the broader trend of rational drug design, which leverages computational and experimental data to create more effective therapeutics.

Given the growing emphasis on green chemistry, efforts have been made to synthesize 4-[4-(2-Phenylethenesulfonyl)piperazine-1-carbonyl]-1,2-dihydroquinolin-2-one using environmentally friendly methods. Catalytic processes and solvent-free reactions are among the techniques being explored to minimize waste and energy consumption. Such innovations are not only sustainable but also cost-effective, addressing key concerns in the chemical manufacturing sector.

In summary, 4-[4-(2-Phenylethenesulfonyl)piperazine-1-carbonyl]-1,2-dihydroquinolin-2-one (CAS No. 871212-24-7) represents a multifaceted compound with broad potential in drug discovery, biochemical research, and material science. Its unique structural features and diverse applications make it a valuable subject for ongoing and future studies. As the scientific community continues to unravel its properties and mechanisms, this compound is poised to play a pivotal role in advancing precision medicine and sustainable chemistry.

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd